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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of fentrazamide and

butachlor for weed management in rice cultivation. The information presented is based on

available experimental data to assist researchers and agricultural scientists in making informed

decisions for weed control strategies.

Chemical Overview
Feature Fentrazamide Butachlor

Chemical Class Tetrazolinone Chloroacetanilide

Mode of Action
Inhibition of very long-chain

fatty acid (VLCFA) synthesis

Inhibition of very long-chain

fatty acid (VLCFA) synthesis

Application Timing Pre-emergence Pre-emergence

Primary Target Weeds
Annual grasses and some

broadleaf weeds

Annual grasses and some

broadleaf weeds

Mechanism of Action
Both fentrazamide and butachlor act by inhibiting the synthesis of very long-chain fatty acids

(VLCFAs) in susceptible weed species.[1] VLCFAs are essential components of plant cell
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membranes and cuticular waxes. By disrupting their production, these herbicides interfere with

cell division and shoot development in emerging weeds, ultimately leading to their death.
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Figure 1. Simplified diagram of the mode of action for Fentrazamide and Butachlor.

Comparative Efficacy from Experimental Data
A study conducted during the kharif seasons of 2002 and 2003 evaluated the performance of

fentrazamide and butachlor for weed control in transplanted rice. The predominant weed

species in the trial was Echinochloa crus-galli.[2]

Table 1: Efficacy against Echinochloa crus-galli and Impact on Rice Yield[2]

Treatment
Application Rate (g
a.i./ha)

Weed Control
Efficiency (%)

Paddy Yield (t/ha)

Fentrazamide 105 Data not available 5.23

Fentrazamide 120 Data not available 5.31

Butachlor 1500 Data not available 5.15

Weed Free - 100 5.58

Unweeded Control - 0 2.44

a.i. = active ingredient

In this particular study, both fentrazamide and butachlor provided effective control of

Echinochloa crus-galli, leading to significantly higher paddy yields compared to the unweeded

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1672595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.semanticscholar.org/paper/Evaluation-of-Fentrazamide-and-Flufenacet-for-Weed-Chhokar-Sharma/cd03f141fe1fbe31688e0914ac0aac781cbb22dc
https://www.semanticscholar.org/paper/Evaluation-of-Fentrazamide-and-Flufenacet-for-Weed-Chhokar-Sharma/cd03f141fe1fbe31688e0914ac0aac781cbb22dc
https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


control.[2] Fentrazamide at 105-120 g/ha and butachlor at 1500 g/ha resulted in yields that

were statistically on par with the weed-free control.[2]

Another study focusing on butachlor efficacy in transplanted rice provided more detailed data

on its performance against a broader spectrum of weeds.

Table 2: Efficacy of Butachlor Against Various Weed Species

Weed Species
Butachlor Application Rate
(g a.i./ha)

Weed Dry Weight
Reduction (%) at 6 Weeks
After Application

Monochoria vaginalis 1250 - 1750 Effective Control

Ludwigia octovalvis 1250 - 1750 Effective Control

Leptochloa chinensis 1250 - 1750 Effective Control

Echinochloa crus-galli 1250 - 1750 Effective Control

Cyperus difformis 1250 - 1750 Effective Control

This study concluded that butachlor applied at a rate of 1250–1750 g a.i./ha was effective in

controlling common weeds in rice cultivation for up to 6 weeks after application.

Phytotoxicity
The previously mentioned comparative study noted that a higher dose of flufenacet (150 g/ha),

another herbicide tested, was toxic to the rice crop. While specific phytotoxicity data for

fentrazamide and butachlor were not detailed in the comparative tables of that study, it was

generally stated that fentrazamide at 105-120 g/ha was safe for the rice varieties tested.

In the study focused on butachlor, it was observed that applications up to 1750 g a.i./ha did not

cause any phytotoxicity to the rice plants.

Experimental Protocols
The following is a generalized experimental protocol for evaluating the efficacy of herbicides in

transplanted rice, based on common methodologies reported in the literature.
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Experimental Setup

Treatment Application

Data Collection and Analysis

Land Preparation (Puddling and Leveling)

Transplanting of Rice Seedlings

Randomized Complete Block Design (RCBD)
 with Replications

Herbicide Application
(e.g., 3-5 Days After Transplanting)

Control Groups:
- Weedy Check

- Weed-Free (Hand Weeding)

Weed Density and Dry Weight Assessment
(e.g., 30 and 60 DAT)

Crop Phytotoxicity Assessment
(Visual Rating)

Yield and Yield Component Analysis
(at Harvest)

Statistical Analysis (e.g., ANOVA)
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Figure 2. Generalized experimental workflow for herbicide efficacy trials in transplanted rice.
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Key Methodological Steps:

Experimental Design: Field experiments are typically laid out in a Randomized Complete

Block Design (RCBD) with multiple replications (usually three or four) for each treatment.

Treatments: Treatments generally include different application rates of the herbicides being

tested, a manual weeding (weed-free) control, and an unweeded (weedy) control.

Plot Size: The size of individual plots is kept uniform.

Crop Establishment: Rice seedlings are transplanted at a standard spacing.

Herbicide Application: Herbicides are typically applied as a pre-emergence treatment, often

within 3 to 5 days after transplanting (DAT). Application is usually done using a knapsack

sprayer calibrated to deliver a specific volume of spray solution per hectare.

Data Collection:

Weed Data: Weed density and dry weight are assessed at specific intervals (e.g., 30 and

60 DAT) using quadrats placed randomly within each plot.

Phytotoxicity: Crop injury is visually assessed at regular intervals after herbicide

application using a standardized rating scale.

Yield Parameters: At crop maturity, data on yield components (e.g., number of panicles,

grains per panicle) and the final grain yield are recorded from a designated net plot area.

Statistical Analysis: The collected data are subjected to statistical analysis, typically Analysis

of Variance (ANOVA), to determine the significance of differences between treatment means.

Conclusion
Based on the available data, both fentrazamide and butachlor are effective pre-emergence

herbicides for the control of key weeds in transplanted rice, particularly grassy weeds like

Echinochloa crus-galli. Fentrazamide appears to be effective at lower application rates

compared to butachlor. However, butachlor has been more extensively studied and has

demonstrated efficacy against a broader range of common rice weeds.
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The choice between fentrazamide and butachlor may depend on the specific weed spectrum

in a given location, soil type, and economic considerations. Further direct comparative studies

under various agro-climatic conditions would be beneficial to provide a more comprehensive

understanding of the relative performance of these two herbicides. Researchers should also

consider the potential for herbicide resistance development with the continuous use of

herbicides having the same mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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